Cas no 2034346-96-6 (N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide)

• Product Name: N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide
• CAS No: 2034346-96-6
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5376513
• Update Time: 2025-05-22

N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-[4-(Dimethylamino)phenyl]-N2-[3-hydroxy-3-(3-thienyl)propyl]ethanediamide
• N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide

• Inchi： 1S/C17H21N3O3S/c1-20(2)14-5-3-13(4-6-14)19-17(23)16(22)18-9-7-15(21)12-8-10-24-11-12/h3-6,8,10-11,15,21H,7,9H2,1-2H3,(H,18,22)(H,19,23)
• InChI Key： HGFNVCOADBAOLF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(C)C)C=C1)(=O)C(NCCC(O)C1C=CSC=1)=O

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.27±0.70(Predicted)

Additional information on N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide

N'-[4-(Dimethylamino)phenyl]-N-[3-Hydroxy-3-(Thiophen-3-yl)Propyl]ethanediamide: A Comprehensive Overview

The compound N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide (CAS No. 2034346-96-6) is a complex organic molecule with a unique structure that combines several functional groups. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmacology, materials science, and organic synthesis. Its structure features a dimethylamino group attached to a phenyl ring, a thiophene moiety, and a hydroxyl group within the propyl chain, making it a versatile compound for research and development.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of new materials with unique electronic properties. The presence of the thiophen-3-yl group in this compound suggests that it may exhibit interesting electronic characteristics, potentially making it suitable for applications in organic electronics or as a precursor for advanced materials. Researchers have also explored the role of dimethylamino groups in enhancing the solubility and stability of organic compounds, which could be beneficial in pharmaceutical formulations.

The synthesis of N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly oxidation steps to introduce the hydroxyl group. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but the overall strategy aims to assemble the molecule's functional groups in a controlled manner. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize such compounds with higher efficiency and reduced environmental impact.

In terms of applications, this compound has shown promise in drug discovery efforts. The combination of a dimethylamino group, which can act as a bioisostere or enhance bioavailability, and a thiophene moiety, known for its potential pharmacological activity, makes this compound an interesting candidate for exploring new therapeutic agents. For instance, studies have suggested that thiophene-containing compounds may exhibit anti-inflammatory or antioxidant properties, which could be relevant for treating conditions such as neurodegenerative diseases or cardiovascular disorders.

Moreover, the hydroxyl group present in the propyl chain introduces additional functional diversity to this compound. This group can participate in hydrogen bonding, potentially influencing the compound's solubility, stability, and interactions with biological systems. Recent research has emphasized the importance of hydroxyl-containing compounds in drug design, particularly for improving bioavailability and targeting specific biological pathways.

The structural complexity of N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide also makes it an attractive candidate for further chemical modifications. By altering substituents on the phenyl ring or thiophene moiety, chemists can explore a wide range of structural analogs with potentially enhanced properties. This flexibility is crucial for optimizing compounds for specific applications, whether in medicine or materials science.

In conclusion, N'-[4-(dimethylamino)phenyl]-N-[3-hydroxy-3-(thiophen-3-yl)propyl]ethanediamide (CAS No. 2034346-96-6) is a multifaceted compound with significant potential across various scientific domains. Its unique combination of functional groups positions it as a valuable tool for researchers seeking to develop innovative solutions in pharmacology and materials science. As ongoing studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in both academic research and industrial development.